Cas no 4381-02-6 (4,4'-dicyanobibenzyl)
4,4'-dicyanobibenzyl structure
Product Name:4,4'-dicyanobibenzyl
CAS No:4381-02-6
MF:C16H12N2
MW:232.279883384705
CID:929187
PubChem ID:2724993
Update Time:2025-04-19
4,4'-dicyanobibenzyl Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-dicyanobibenzyl
- 4,4´-DICYANOBIBENZYL
- NULL
- Bibenzyl-4,4'-dicarbonitril
- bibenzyl-4,4'-dicarbonitrile
- 1,2-Bis-(4-cyanophenyl)ethane
- DB-252907
- JOAJACMXZILVRY-UHFFFAOYSA-N
- 4,4'-(ethane-1,2-diyl)dibenzonitrile
- CHEMBL4446138
- SCHEMBL1004267
- 4381-02-6
- 4-[2-(4-cyanophenyl)ethyl]benzonitrile
- 4,4'-dicyano-bibenzyl
- DTXSID60369322
-
- Inchi： 1S/C16H12N2/c17-11-15-7-3-13(4-8-15)1-2-14-5-9-16(12-18)10-6-14/h3-10H,1-2H2
- InChI Key： JOAJACMXZILVRY-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)CCC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 232.10000
- Monoisotopic Mass: 232.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 47.6
Experimental Properties
- Color/Form: Light beige or brown crystalline powder
- Density: 1.1448 (rough estimate)
- Melting Point: 198-203 °C
- Boiling Point: 364.45°C (rough estimate)
- Refractive Index: 1.5635 (estimate)
- PSA: 47.58000
- LogP: 3.21516
- Solubility: Not determined
4,4'-dicyanobibenzyl Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4,4'-dicyanobibenzyl Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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